Cas no 1698238-77-5 (4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole)

• Product Name: 4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole
• CAS No: 1698238-77-5
• MF: C₆H₈Cl₂N₂
• MW: 179.047119140625
• MDL: MFCD29060580
• CID: 5171397
• PubChem ID: 122165654
• Update Time: 2026-03-04

4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole
• 1H-Pyrazole, 4-chloro-5-(chloromethyl)-1-ethyl-

• MDL： MFCD29060580
• Inchi： 1S/C6H8Cl2N2/c1-2-10-6(3-7)5(8)4-9-10/h4H,2-3H2,1H3
• InChI Key： CALXDBDYEPXEJG-UHFFFAOYSA-N
• SMILES： N1(CC)C(CCl)=C(Cl)C=N1

Additional information on 4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole

4-Chloro-5-(Chloromethyl)-1-Ethyl-1H-Pyrazole: A Comprehensive Overview

4-Chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole (CAS No. 1698238-77-5) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound, characterized by its unique structural features, has garnered attention for its potential in various scientific and industrial contexts. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole.

Chemical Structure and Properties

The molecular formula of 4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole is C₆H₇Cl₂N₂, with a molecular weight of approximately 186.03 g/mol. The compound features a pyrazole ring substituted with a chloromethyl group at the 5-position and a chloro group at the 4-position, along with an ethyl group at the 1-position. These substituents confer unique chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

The presence of the chloromethyl group provides reactivity for further derivatization, while the ethyl and chloro substituents contribute to the overall stability and solubility of the compound. The pyrazole ring itself is known for its biological activity, which has been exploited in various pharmaceutical applications.

Synthesis Methods

The synthesis of 4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-chloro-5-methylpyrazole with chloroacetyl chloride in the presence of a suitable base such as triethylamine or potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

An alternative approach involves the use of a multistep synthesis starting from readily available precursors. For instance, 4-chloropyrazole can be alkylated with ethyl iodide to form 4-chloro-1-ethylpyrazole, which is then further functionalized by introducing the chloromethyl group through a suitable electrophilic substitution reaction. This method offers greater flexibility in terms of substituent variation and can be adapted to produce related compounds with different substituents.

Applications in Pharmaceutical Research

4-Chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole has shown promise in pharmaceutical research due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activity and pharmacological properties, highlighting its potential as an inhibitor of specific enzymes or receptors involved in various diseases.

A notable example is its use as a scaffold for developing inhibitors of histone deacetylases (HDACs), which are implicated in cancer and other diseases. The chloromethyl group can be functionalized to introduce metal-binding moieties that enhance binding affinity to HDACs, leading to more potent inhibitors. This approach has been validated through in vitro and in vivo studies, demonstrating significant antiproliferative effects on cancer cells.

Beyond HDAC inhibition, 4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that further optimization could lead to novel anti-inflammatory drugs with improved safety profiles.

Agrochemical Applications

In addition to its pharmaceutical applications, 4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole has found use in agrochemical research as a building block for developing new pesticides and herbicides. The pyrazole ring structure is known for its herbicidal activity, and the presence of the chloromethyl group provides additional reactivity for synthesizing derivatives with enhanced biological activity.

A recent study published in the Journal of Agricultural and Food Chemistry reported the synthesis and evaluation of several derivatives of 4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole. These derivatives exhibited potent herbicidal activity against both monocot and dicot weeds, making them promising candidates for commercial development. The study also highlighted the importance of optimizing substituent positions on the pyrazole ring to achieve optimal activity while minimizing environmental impact.

Safety Considerations and Environmental Impact

Safety is a critical consideration when working with any chemical compound. While 4-chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure worker safety and environmental protection.

Laboratory protocols should include proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP). Additionally, environmental impact assessments should be conducted during product development to ensure that any potential risks are identified and mitigated.

Conclusion

4-Chloro-5-(chloromethyl)-1-ethyl-1H-pyrazole (CAS No. 1698238-77-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure provides a foundation for developing novel drugs, agrochemicals, and other valuable products. Ongoing research continues to uncover new uses for this compound, highlighting its importance in modern chemistry.